Cas no 84477-73-6 (Isoquinoline,5-[(3-methyl-1-piperazinyl)sulfonyl]-)

• Product Name: Isoquinoline,5-[(3-methyl-1-piperazinyl)sulfonyl]-
• CAS No: 84477-73-6
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 721264
• PubChem ID: 57651659
• Update Time: 2025-04-19

Isoquinoline,5-[(3-methyl-1-piperazinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-[(3-methyl-1-piperazinyl)sulfonyl]-
• 5-(3-methylpiperazin-1-yl)sulfonylisoquinoline
• 1-(5-isoquinolinesulfonyl)-3-methylpiperazine
• 1-(5-Isoquinolinylsulfonyl)-3-methylpiperazine
• 5-[(3-methylpiperazin-1-yl)sulfonyl]isoquinoline
• Iso-H-7
• Piperazine,1-(5-isoquinolinylsulfonyl)-3-methyl
• Z1262449272
• SDCCGSBI-0050641.P002
• NCGC00162215-01
• Piperazine, 1-(5-isoquinolinylsulfonyl)-3-methyl-
• AKOS009158819
• CCG-204748
• NCGC00015561-03
• ISO-H7
• 84477-73-6
• 1-(5-ISOQUINOLINYLSULFONYL)-3-METHYL-PIPERAZINE
• 1-(5-isoquinolinesulfonyl)-2-methylpiperazine.2hcl
• Lopac0_000662
• SCHEMBL1165362
• NSC683547
• NCGC00015561-02
• CHEMBL1555085
• 1-(6-Isoquinolylsulfonyl)-3-methylpiperazine
• DTXSID701004755
• NSC-683547
• 5-(3-Methylpiperazine-1-sulfonyl)isoquinoline
• Oprea1_059623
• 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine, >=98.0% (HPLC)
• BDBM86727
• 5-((3-Methylpiperazin-1-yl)sulfonyl)isoquinoline
• CAS_140663-38-3

• MDL： MFCD00132900
• Inchi： 1S/C14H17N3O2S/c1-11-10-17(8-7-16-11)20(18,19)14-4-2-3-12-9-15-6-5-13(12)14/h2-6,9,11,16H,7-8,10H2,1H3
• InChI Key： QGSCXAWTTISKLF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N1CCNC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 291.10400
• Monoisotopic Mass: 291.104147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• XLogP3: 1

Experimental Properties

• Density: 1.277
• Boiling Point: 495.3 °C at 760 mmHg
• Flash Point: 253.3 °C
• Refractive Index: 1.614
• PSA: 70.68000
• LogP: 2.56470

Isoquinoline,5-[(3-methyl-1-piperazinyl)sulfonyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives